Cas no 2308475-82-1 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid
• CAS No: 2308475-82-1
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 6479202
• PubChem ID: 165555428
• Update Time: 2025-06-07

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid
• 2308475-82-1
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]butanoic acid
• EN300-1548584

• Inchi： 1S/C24H24N2O5/c1-3-8-21(23(29)25-15(2)13-22(27)28)26-24(30)31-14-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h1,4-7,9-12,15,20-21H,8,13-14H2,2H3,(H,25,29)(H,26,30)(H,27,28)/t15-,21?/m1/s1
• InChI Key： KSUKRRYQERFBOR-RBFZIWAESA-N
• SMILES： O(C(NC(CC#C)C(N[C@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid

The (3R)-3-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic Acid: A Comprehensive Overview

(3R)-3-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid, commonly referred to by its CAS number 2308475-82-1, is a complex organic compound with significant potential in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentynamide moiety, and a butanoic acid backbone. The stereochemistry at the chiral center (R configuration) plays a crucial role in its biological activity and pharmacokinetic properties.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-step reactions and stereochemical control. The Fmoc group, a well-known protecting group in peptide synthesis, is strategically positioned to influence the compound's stability and reactivity. Recent studies have explored the use of this compound as a building block in the construction of bioactive molecules, particularly in the development of peptide-based therapeutics. Its pentynamide functionality has been shown to enhance membrane permeability, making it an attractive candidate for drug delivery systems.

One of the most promising applications of (3R)-3-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid lies in its potential as an intermediate in the synthesis of complex peptides and proteins. Researchers have demonstrated that this compound can serve as a versatile linker in peptide coupling reactions, enabling the construction of larger biomolecules with precise control over their structure and function. Moreover, its compatibility with various coupling agents and reaction conditions makes it a valuable tool in modern medicinal chemistry.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of this compound. Molecular docking studies have revealed that it exhibits strong binding affinities to several therapeutic targets, including proteases and kinases. These findings suggest that (3R)-3-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid could be further developed into potent inhibitors for diseases such as cancer and inflammatory disorders.

In terms of pharmacokinetics, studies have shown that this compound demonstrates favorable absorption profiles in preclinical models. Its ability to cross cellular membranes efficiently is attributed to the presence of the pentynamide group, which facilitates lipid solubility without compromising stability. This property is particularly advantageous for drugs targeting intracellular pathogens or cellular compartments.

Looking ahead, ongoing research is focused on optimizing the synthesis of (3R)-3-(2-{(9H-fluoren-9-y